Cas no 1782745-60-1 (3-(5-bromothiophen-3-yl)butanoic acid)

• Product Name: 3-(5-bromothiophen-3-yl)butanoic acid
• CAS No: 1782745-60-1
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• CID: 6054077
• PubChem ID: 82665186
• Update Time: 2025-07-02

3-(5-bromothiophen-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-3-yl)butanoic acid
• EN300-1918457
• 1782745-60-1

• Inchi： 1S/C8H9BrO2S/c1-5(2-8(10)11)6-3-7(9)12-4-6/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： WBKYTRVHGXMMBA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C(C)CC(=O)O

Computed Properties

• Exact Mass: 247.95066g/mol
• Monoisotopic Mass: 247.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(5-bromothiophen-3-yl)butanoic acid

Introduction to 3-(5-bromothiophen-3-yl)butanoic acid (CAS No. 1782745-60-1)

3-(5-bromothiophen-3-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1782745-60-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural motif of 3-(5-bromothiophen-3-yl)butanoic acid consists of a butanoic acid moiety linked to a brominated thiophene ring, making it a versatile scaffold for further chemical modifications and functionalization.

The significance of 3-(5-bromothiophen-3-yl)butanoic acid lies in its potential as a building block for the synthesis of more complex molecules. In recent years, there has been a growing interest in thiophene-based compounds due to their role in the development of drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The presence of the bromine atom on the thiophene ring enhances the reactivity of the molecule, allowing for further derivatization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules.

One of the most compelling aspects of 3-(5-bromothiophen-3-yl)butanoic acid is its utility in the design of inhibitors targeting enzymes involved in disease pathways. For instance, thiophene derivatives have shown promise in inhibiting kinases, which are key enzymes in signal transduction pathways associated with cancer progression. The butanoic acid side chain provides a pharmacophoric element that can interact with specific residues in enzyme active sites, modulating their activity. This has led to several studies exploring the use of 3-(5-bromothiophen-3-yl)butanoic acid as a precursor for kinase inhibitors.

Recent advancements in computational chemistry have also highlighted the potential of 3-(5-bromothiophen-3-yl)butanoic acid as a scaffold for drug discovery. Molecular docking studies have demonstrated that this compound can bind to various protein targets with high affinity. For example, researchers have investigated its interaction with poly(ADP-ribose) polymerase (PARP) enzymes, which are implicated in DNA repair and have been targeted in the treatment of certain cancers. The ability of 3-(5-bromothiophen-3-yl)butanoic acid to modulate PARP activity has been explored through structural optimization and analog synthesis.

The pharmaceutical industry has also shown interest in 3-(5-bromothiophen-3-yl)butanoic acid due to its potential as an intermediate in the synthesis of antiviral agents. Thiophene derivatives have been reported to exhibit antiviral properties by interfering with viral replication mechanisms. Specifically, compounds containing the thiophene scaffold have demonstrated efficacy against RNA viruses such as influenza and HIV. The bromine substituent on the thiophene ring enhances the metabolic stability of these compounds, making them more suitable for therapeutic applications.

In addition to its pharmaceutical applications, 3-(5-bromothiophen-3-yl)butanoic acid has found utility in materials science. Thiophene-based polymers are known for their excellent electrical conductivity and optical properties, making them valuable in organic electronics and photovoltaics. The incorporation of 3-(5-bromothiophen-3-yl)butanoic acid into these polymers can enhance their performance by introducing specific functional groups that influence charge transport and light absorption.

The synthesis of 3-(5-bromothiophen-3-yl)butanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis begins with the bromination of a thiophene derivative followed by esterification or carboxylation to introduce the butanoic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

One notable study published in a leading organic chemistry journal demonstrated the use of 3-(5-bromothiophen-3-yl)butanoic acid as a precursor for designing novel antimicrobial agents. The researchers synthesized a series of derivatives by modifying the butanoic acid side chain and explored their activity against Gram-positive and Gram-negative bacteria. The results indicated that certain derivatives exhibited potent antimicrobial effects, suggesting potential therapeutic applications.

The future prospects for 3-(5-bromothiophen-3-yl)butanoic acid are promising, with ongoing research focusing on expanding its applications across various fields. Innovations in synthetic chemistry continue to unlock new possibilities for this compound, enabling its use in more complex molecular architectures. As our understanding of biological pathways grows, so does the demand for specialized compounds like 3-(5-bromothiophen-3-yl)butanoic acid, which can modulate these pathways effectively.